Cas no 7758-89-6 (Copper(I) chloride)

• Product Name: Copper(I) chloride
• CAS No: 7758-89-6
• MF: ClCu
• MW: 98.9990005493164
• MDL: MFCD00010971
• CID: 47758
• PubChem ID: 329759373
• Update Time: 2025-06-19

Copper(I) chloride Chemical and Physical Properties

Names and Identifiers

• Copper(I) chloride
• cuprous chloride solution
• Copperchloridelightgraypowder
• Cuprous chloride
• Copperchlorideanhydrous
• Copper(I) chloride solution
• Copper(Ⅰ) chloride
• Copper monochloride
• Copper (I) chloride
• Dicopper dichloride
• Copper chloride (CuCl)
• Copper(1+) chloride
• CuCl
• Chlorid medny [Czech]
• copper [I] chloride
• C955P95064
• Copper(I) chloride, 97%, pure
• Chlorid medny
• Copper(I) chloride, 97+%, extra pure
• Copper(I) chloride, 90+%, ACS reagent
• Copper(I) chloride, 99%, extra pure, purified
• Kirticopper
• Cuproid
• Copper(I) chloride, 99.99%, (trace metal basis), extra pure
• Cu

• MDL： MFCD00010971
• Inchi： 1S/ClH.Cu/h1H;/q;+1/p-1
• InChI Key： OXBLHERUFWYNTN-UHFFFAOYSA-M
• SMILES： [Cu]Cl

Computed Properties

• Exact Mass: 97.89850
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White cubic crystals or white powder.
• Density: 4.14
• Melting Point: 430 °C (lit.)
• Boiling Point: 1490 °C(lit.)
• Flash Point: 1490°C
• Refractive Index: 1.93
• PH: 5 (50g/l, H2O, 20℃)(slurry)
• Solubility: 0.06 g/L (25°C)
• Water Partition Coefficient: 0.06 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, potassium, water. Air, light and moisture sensitive.
• PSA: 0.00000
• LogP: 0.79950
• Merck: 14,2660
• Vapor Pressure: 1.3 mmHg ( 546 °C)
• Sensitiveness: Air & Moisture Sensitive

Copper(I) chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314,H410
• Warning Statement： P273,P280,P305+P351+P338,P310,P501
• Hazardous Material transportation number：UN 1789/2802
• WGK Germany：3
• Hazard Category Code： 22-38-41-50/53
• Safety Instruction： S22-S60-S61
• FLUKA BRAND F CODES：1-8-10
• RTECS：GL6990000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R50/53
• HazardClass：8
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds